Cas no 865248-88-0 (4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 865248-88-0
• MF: C₁₉H₁₃FN₂O₂S
• MW: 352.382126569748
• CID: 6223538
• PubChem ID: 4293327
• Update Time: 2025-07-27

4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• 865248-88-0
• 4-acetyl-N-[(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• (Z)-4-acetyl-N-(4-fluoro-3-(prop-2-yn-1-yl)benzo[d]thiazol-2(3H)-ylidene)benzamide
• AKOS024607567
• F1366-4654
• ZINC04191718
• 4-acetyl-N-(4-fluoro-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)benzamide

• Inchi： 1S/C19H13FN2O2S/c1-3-11-22-17-15(20)5-4-6-16(17)25-19(22)21-18(24)14-9-7-13(8-10-14)12(2)23/h1,4-10H,11H2,2H3/b21-19-
• InChI Key： KSTZELACFSMCPD-VZCXRCSSSA-N
• SMILES： S1/C(=N\C(C2C=CC(C(C)=O)=CC=2)=O)/N(CC#C)C2C(=CC=CC1=2)F

Computed Properties

• Exact Mass: 352.06817700g/mol
• Monoisotopic Mass: 352.06817700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75Ų

Additional information on 4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-Acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide: A Comprehensive Overview

The compound with CAS No. 865248-88-0, known as 4-acetyl-N-(2Z)-4-fluoro-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole core with various substituents that confer unique chemical and biological properties.

The benzothiazole moiety serves as the central framework of this molecule, providing a rigid and aromatic structure that is often associated with stability and reactivity in chemical reactions. The presence of a fluorine atom at the 4-position of the benzothiazole ring introduces electron-withdrawing effects, which can influence the electronic properties of the molecule and enhance its reactivity in certain reactions. Additionally, the propargyl group (prop-2-yne) attached to the benzothiazole ring adds a level of unsaturation and potential for further functionalization, making this compound a versatile building block in organic synthesis.

One of the most notable features of this compound is its acetyl group at the 4-position of the benzamide moiety. This substituent not only contributes to the overall polarity of the molecule but also plays a crucial role in modulating its pharmacokinetic properties. Recent studies have shown that acetylated derivatives of benzothiazole-based compounds exhibit enhanced bioavailability and reduced toxicity, making them promising candidates for drug development.

The Z-isomer configuration at the imine bond (N=) is another critical aspect of this compound's structure. This geometry determines the spatial arrangement of substituents around the nitrogen atom, which can significantly impact the molecule's ability to interact with biological targets such as enzymes or receptors. The Z configuration is particularly favorable for achieving optimal binding interactions, as it allows for better alignment of functional groups with the active sites of target proteins.

Recent advancements in synthetic methodologies have enabled researchers to efficiently synthesize this compound using a combination of coupling reactions and stereoselective techniques. For instance, the use of palladium-catalyzed cross-coupling reactions has facilitated the construction of the benzothiazole core with high precision. Furthermore, stereochemical control during the formation of the imine bond has been achieved through careful optimization of reaction conditions, ensuring that the desired Z-isomer is predominantly formed.

From an applications perspective, 4-acetyl-N-(2Z)-4-fluoro-3-(propargyl)-benzothiazolylidenebenzamide has shown potential in several areas. In medicinal chemistry, it has been investigated as a lead compound for developing inhibitors against various disease-related enzymes. For example, studies have demonstrated that this compound exhibits moderate inhibitory activity against serine proteases, suggesting its potential utility in anti-inflammatory or antithrombotic therapies.

In addition to its enzymatic activity, this compound has also been explored for its role in materials science. The presence of conjugated π-systems within its structure makes it an attractive candidate for applications in organic electronics. Recent research has focused on incorporating this compound into thin-film transistor (TFT) devices, where it has shown promise as a semiconducting material due to its high charge carrier mobility and stability under ambient conditions.

Another intriguing aspect of this compound is its ability to act as a precursor for more complex molecular architectures. The propargyl group serves as a versatile site for further functionalization through click chemistry reactions such as azide–alkyne cycloaddition (CuAAC). This capability enables researchers to construct larger molecules with tailored properties for specific applications.

From an environmental standpoint, there is growing interest in understanding how compounds like 4-acetyl-N-(2Z)-4-fluoro...benzamide interact with biological systems and their potential impact on ecosystems. Preliminary toxicity studies indicate that this compound exhibits low acute toxicity in standard assays; however, further research is required to assess its long-term effects on aquatic organisms and soil microbiota.

In summary, CAS No. 865248-88-0, or 4-acetyl-N-(2Z)-4-fluoro...benzamide, represents a multifaceted molecule with diverse applications across various scientific domains. Its unique structural features make it an invaluable tool for advancing both fundamental research and applied technologies. As ongoing studies continue to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in shaping future innovations in chemistry and beyond.